- Biotransformation of gallic acid by Beauveria sulfurescens ATCC 7159, Applied Microbiology and Biotechnology, 2007, 74(3), 659-666
Cas no 950910-14-2 (β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate))
950910-14-2 structure
Product Name:β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate)
CAS No:950910-14-2
MF:C16H22O10
MW:374.339886188507
CID:5682723
Update Time:2024-02-02
β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate) Chemical and Physical Properties
Names and Identifiers
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- β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate)
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- Inchi: 1S/C16H22O10/c1-22-9-5-7(4-8(18)13(9)23-2)15(21)26-16-12(20)11(19)14(24-3)10(6-17)25-16/h4-5,10-12,14,16-20H,6H2,1-3H3/t10-,11-,12-,14-,16+/m1/s1
- InChI Key: OHMOCNDQXGVUTJ-NYUIVRSMSA-N
- SMILES: [C@@H]1(OC(=O)C2=CC(OC)=C(OC)C(O)=C2)O[C@H](CO)[C@@H](OC)[C@H](O)[C@H]1O
Experimental Properties
- Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 624.3±55.0 °C(Predicted)
- pka: 8.68±0.15(Predicted)
β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate) Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Glucose , Sodium chloride , Dipotassium phosphate Solvents: Dimethylformamide , Water ; 6 d, pH 7.0, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate) Raw materials
β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate) Preparation Products
- 3-O-Methylgallic acid (3934-84-7)
- Syringic acid (530-57-4)
- 3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid (950910-12-0)
- 5-Hydroxyveratric acid (1916-08-1)
- 4''-methyloxy-Genistin (950910-16-4)
- β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate) (950910-14-2)
- 3,5-Dihydroxy-4-methoxybenzoic Acid (4319-02-2)
β-D-Glucopyranose, 4-O-methyl-, 1-(3-hydroxy-4,5-dimethoxybenzoate) Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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